Cas no 3996-32-5 ((3-Methoxy-phenylsulfanyl)acetic Acid)

(3-Methoxy-phenylsulfanyl)acetic Acid is a sulfur-containing aromatic compound featuring a methoxy-substituted phenyl ring linked to an acetic acid moiety via a thioether bridge. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for constructing biologically active molecules or functional materials. The methoxy group enhances solubility in organic solvents, while the thioether linkage offers potential for further derivatization. Its acetic acid functionality allows for easy conjugation or salt formation, improving compatibility in various reaction conditions. The compound is typically used in pharmaceutical research, agrochemical development, and specialty chemical applications where tailored aromatic-thioether architectures are required. Proper handling is advised due to potential sensitivity to oxidation.

(3-Methoxy-phenylsulfanyl)acetic Acid structure

3996-32-5 structure

Product Name:(3-Methoxy-phenylsulfanyl)acetic Acid

CAS No:3996-32-5

MF:C₉H₁₀O₃S

MW:198.238901615143

CID:1514906

PubChem ID:820084

Update Time:2025-05-28

(3-Methoxy-phenylsulfanyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

- [(3-methoxyphenyl)sulfanyl]acetic acid
- [(3-methoxyphenyl)thio]acetic acid
- Acetic acid, 2-[(3-methoxyphenyl)thio]-
- 2-(3-methoxyphenyl)sulfanylacetic acid
- 3-Methoxy-phenylthioacetic acid
- 2-((3-Methoxyphenyl)thio)acetic acid
- 3996-32-5
- AN-967/25120027
- AKOS000141218
- Z239812082
- acetic acid, 2-(3-methoxyphenyl)thio-
- 2-[(3-methoxyphenyl)sulfanyl]acetic acid
- BS-37807
- EN300-43625
- DTXSID00356155
- SCHEMBL10222071
- 3-Methoxy-phenylthioaceticacid
- 3-Methoxyphenylthioacetic acid
- AM100771
- DB-289888
- (3-Methoxy-phenylsulfanyl)-acetic acid
- MFCD03426971
- 2-((3-Methoxyphenyl)thio)aceticacid
- E84000
- LMSQEBMMWJHLQK-UHFFFAOYSA-N
- (3-Methoxy-phenylsulfanyl)acetic Acid
- MDL： MFCD03426971
- Inchi： 1S/C9H10O3S/c1-12-7-3-2-4-8(5-7)13-6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
- InChI Key： LMSQEBMMWJHLQK-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1C=CC=C(C=1)OC

Computed Properties

Exact Mass: 198.0351
Monoisotopic Mass: 198.03506535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 71.8Å²

Experimental Properties

PSA: 46.53

(3-Methoxy-phenylsulfanyl)acetic Acid Pricemore >>

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